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Compound of Interest

Compound Name: Ethyl isonicotinate

Cat. No.: B042127 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Isoniazid (Isonicotinic acid hydrazide, INH) is a critical first-line medication in the

treatment and prevention of tuberculosis.[1][2] Its synthesis is a fundamental process in

pharmaceutical chemistry. This document provides a detailed protocol for the synthesis of

isoniazid through the nucleophilic acyl substitution reaction of ethyl isonicotinate with

hydrazine hydrate. The reaction mechanism, optimized conditions, experimental workflow, and

characterization data are presented to guide researchers in the efficient and reliable production

of this vital active pharmaceutical ingredient.

Reaction Mechanism
The synthesis of isoniazid from ethyl isonicotinate and hydrazine is a classic example of

nucleophilic acyl substitution, specifically the hydrazinolysis of an ester. The reaction proceeds

in two main steps:

Nucleophilic Attack: The lone pair of electrons on one of the nitrogen atoms of the hydrazine

molecule acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ethyl
isonicotinate. This breaks the pi bond of the carbonyl group, and the electrons are pushed

onto the oxygen atom, forming a tetrahedral intermediate.
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Leaving Group Elimination: The tetrahedral intermediate is unstable. It collapses by

reforming the carbon-oxygen double bond, which in turn leads to the elimination of the

ethoxide ion (CH₃CH₂O⁻) as a leaving group. The ethoxide ion then deprotonates the

positively charged nitrogen atom to form the stable isoniazid product and ethanol as a

byproduct.

The overall reaction is: Ethyl Isonicotinate + Hydrazine Hydrate → Isoniazid + Ethanol +

Water

Synthesis and Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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